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Compound of Interest

Compound Name: Maleic Hydrazide

Cat. No.: B159416 Get Quote

An in-depth guide to the seminal research on the discovery of maleic hydrazide as a plant

growth regulator, focusing on the original experimental data and methodologies.

This technical guide provides a detailed examination of the primary research that first identified

the unique plant growth-regulating properties of maleic hydrazide. By revisiting the

foundational experiments, this document offers researchers, scientists, and drug development

professionals a comprehensive understanding of the initial discovery, including the

experimental protocols and quantitative data that paved the way for its widespread use in

agriculture and research.

Introduction: A Serendipitous Discovery
In 1949, D. L. Schoene and O. L. Hoffmann of the Naugatuck Chemical Division, United States

Rubber Company, published their groundbreaking findings on maleic hydrazide in the journal

Science. Their paper, "Maleic Hydrazide, a Unique Growth Regulant," marked the first report

of this compound's remarkable ability to inhibit plant growth without causing immediate death, a

characteristic that distinguished it from existing herbicides. This discovery opened new

avenues for plant physiology research and agricultural applications.

Early Synthesis and Physicochemical Properties
While the 1949 publication focused on the biological effects, the synthesis of maleic hydrazide
had been previously described. The compound, 1,2-dihydropyridazine-3,6-dione, is a white
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crystalline powder. Early reported physicochemical properties are summarized in the table

below.

Property Value Reference

Molecular Formula C₄H₄N₂O₂ [General chemical literature]

Molecular Weight 112.09 g/mol [General chemical literature]

Melting Point 298-300 °C (decomposes) [General chemical literature]

Solubility in Water 0.6 g/100 mL at 25°C [General chemical literature]

Appearance White crystalline solid [General chemical literature]

Seminal Experiments on Plant Growth Regulation
The pioneering work of Schoene and Hoffmann involved a series of experiments on various

plant species to determine the effects of maleic hydrazide. Their research laid the foundation

for understanding its mode of action and potential applications.

Experimental Protocols
The following protocols are reconstructed based on the descriptions in the original publication

and early follow-up studies.

Preparation of Maleic Hydrazide Solutions: The diethanolamine salt of maleic hydrazide was

used to improve its water solubility for application. A stock solution was prepared, and

subsequent dilutions were made to achieve the desired concentrations for spraying.

Plant Treatment: Various plant species, including tomato, bean, and corn, were grown under

greenhouse conditions. At a specific developmental stage (e.g., when tomato plants had

several true leaves), they were sprayed with aqueous solutions of the diethanolamine salt of

maleic hydrazide at varying concentrations. Control plants were sprayed with water.

Observation and Data Collection: The treated and control plants were observed over several

weeks. The primary endpoints measured were:

Growth Inhibition: Cessation of terminal bud growth.
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Morphological Changes: Alterations in leaf shape, color, and overall plant structure.

Axillary Bud Growth: Stimulation or inhibition of lateral bud development.

Flowering and Fruiting: Effects on reproductive development.

Quantitative Data from Initial Studies
The following table summarizes the key quantitative findings from the early research on maleic
hydrazide's effects on plant growth.

Plant Species
Maleic Hydrazide
Concentration
(ppm)

Observed Effect Duration of Effect

Tomato 2000

Pronounced but

temporary inhibition of

terminal growth;

stimulation of axillary

bud growth.

Inhibition lasted for

several weeks,

followed by recovery.

Bean 2000

Cessation of growth,

followed by death of

the plant.

Permanent

Corn 2000
Temporary inhibition

of growth.
Not specified

Turkish Tobacco Not specified

Flowering prevented

by soil or foliage

application.

Not specified

Xanthium Not specified

Phyllody (abnormal

development of floral

parts into leafy

structures) occurred

after treatment.

Not specified
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Visualizing the Discovery Workflow and
Hypothesized Mechanism
The following diagrams illustrate the experimental workflow and the early hypothesized

mechanism of action of maleic hydrazide.
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Caption: Experimental workflow for the initial discovery of maleic hydrazide's plant growth

regulating effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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